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Compound of Interest

Compound Name: Sodium phenylphosphinate

Cat. No.: B1337070 Get Quote

Sodium Phenylphosphinate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium phenylphosphinate, also known as sodium benzenephosphinate, is an

organophosphorus compound with the chemical formula C₆H₆NaO₂P. It presents as a white,

crystalline solid or powder.[1][2] While extensively utilized in industrial applications as a heat

and light stabilizer for polymers like polyamides and as a flame retardant, its role in the

pharmaceutical and drug development sector is primarily as a chemical intermediate and a

subject of analytical interest.[3][4][5] This guide provides a detailed overview of the core

physical and chemical properties of sodium phenylphosphinate, outlines general

experimental protocols for its characterization, and presents a logical workflow for its analysis.

Core Physical and Chemical Properties
The fundamental properties of sodium phenylphosphinate are summarized below. It is

important to note that some reported values, particularly the melting point, vary across different

sources.

Table 1: Identifiers and Chemical Formula
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Identifier Value

IUPAC Name sodium;oxido-oxo-phenylphosphanium

Synonyms
Sodium benzenephosphinate, Phenylphosphinic

acid sodium salt[6]

CAS Number 4297-95-4[1][7]

Molecular Formula C₆H₆NaO₂P[1][7]

Molecular Weight 163.07 g/mol

Canonical SMILES C1=CC=C(C=C1)--INVALID-LINK--[O-].[Na+]

Table 2: Physical Properties
Property Value Source(s)

Appearance

White solid, powder, or

crystalline solid.[1][2] Also

described as a clear, colorless

liquid (likely in solution).[4][8]

[1][2][4][8]

Melting Point

200 °C or >300 °C. There is

conflicting data on this

property.

[1][2][3][8][9]

Boiling Point Not determined / Not available. [9][10]

Solubility
Soluble in water and some

organic solvents.[2][3][4]
[2][3][4]

Density
1.254 g/cm³ (Note: This value

may refer to the parent acid).
[2]

Odor Characteristic, phenol-like.[10] [10]

Chemical Reactivity and Stability
Stability: Sodium phenylphosphinate is stable under normal storage conditions.[4][10] It

should be stored in a cool, dry, well-ventilated area away from direct sunlight, heat sources,
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and incompatible substances.[1][10]

Incompatible Materials: It is incompatible with strong acids, strong bases, and strong

oxidizing agents.[10]

Reactivity: It reacts with non-oxidizing acids to liberate benzene phosphinic acid.[11] With

oxidizing agents, such as hydrogen peroxide, it reacts to form sodium phenylphosphonate.[5]

[11]

Hazardous Decomposition: When heated to decomposition, it may emit toxic fumes,

including oxides of phosphorus, carbon monoxide, and carbon dioxide.[12]

Experimental Protocols
Detailed experimental protocols specifically for sodium phenylphosphinate are not readily

available in public literature. Therefore, this section outlines established, general

methodologies appropriate for the characterization of this and similar organic salts.

Melting Point Determination (Capillary Method)
The melting point is a crucial indicator of purity. Pure crystalline solids typically exhibit a sharp

melting range (0.5-1.0 °C), whereas impurities tend to depress and broaden the melting range.

[10]

Methodology:

Sample Preparation: Finely powder a small amount of the dry sodium phenylphosphinate
sample.

Capillary Loading: Pack the powdered sample into a capillary tube to a height of 1-2 mm by

tapping the sealed end of the tube on a hard surface.[13]

Apparatus Setup: Place the loaded capillary tube into a melting point apparatus (e.g., Mel-

Temp or Thiele tube).[9][10] If using a Thiele tube, attach the capillary to a thermometer with

a rubber band, ensuring the sample is level with the thermometer bulb.[9]

Heating: Heat the apparatus. An initial rapid heating can be done to find an approximate

melting point.[10] For an accurate measurement, a second sample should be heated slowly,

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.pmda.go.jp/files/000203109.pdf
https://www.flameretardantys.com/Reaction-Mechanism-of-5-Commonly-Used-Flame-Retardants-id48185046.html
https://www.pmda.go.jp/files/000203109.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_HPLC_Analysis_for_Purity_Assessment_of_Phosphonate_Compounds.pdf
https://www.benchchem.com/product/b1337070?utm_src=pdf-body
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.benchchem.com/product/b1337070?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.vedantu.com/chemistry/determination-of-melting-point-of-an-organic-compound
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


at a rate of 1-2 °C per minute, as the temperature approaches the expected melting point.[9]

Observation: Record the temperature at which the first drop of liquid appears (onset of

melting) and the temperature at which the entire sample becomes a clear liquid (completion

of melting). This range is the melting point.[1]

Equilibrium Solubility Determination (Shake-Flask
Method)
The shake-flask method is a widely recognized technique for determining the equilibrium

solubility of a compound.[7]

Methodology:

Sample Preparation: Add an excess amount of sodium phenylphosphinate to a known

volume of the desired solvent (e.g., deionized water, ethanol) in a sealed flask or vial. The

presence of excess solid is necessary to ensure saturation.[4]

Equilibration: Agitate the flask at a constant temperature for a prolonged period (e.g., 24-48

hours) to ensure equilibrium is reached between the dissolved and undissolved solid.

Phase Separation: Allow the suspension to settle. Separate the saturated solution from the

excess solid by centrifugation or filtration (using a filter that does not adsorb the solute).

Quantification: Accurately dilute a known volume of the clear, saturated supernatant. Analyze

the concentration of the diluted solution using a suitable analytical technique, such as High-

Performance Liquid Chromatography (HPLC) with UV detection or a calibrated UV-Vis

spectrophotometer.[7][14]

Calculation: Calculate the original concentration in the saturated solution, which represents

the solubility at that temperature.

Purity Assessment by High-Performance Liquid
Chromatography (HPLC)
HPLC is a powerful technique for assessing the purity of phosphinate and phosphonate

compounds.[12] Due to the ionic nature of sodium phenylphosphinate, ion-pair reversed-
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phase HPLC (IP-RPLC) or hydrophilic interaction liquid chromatography (HILIC) are suitable

approaches.

General IP-RPLC Methodology:

Sample Preparation: Accurately weigh and dissolve the sodium phenylphosphinate
sample in the mobile phase to a known concentration (e.g., 1 mg/mL).[12]

Chromatographic System:

Column: A non-polar stationary phase, such as a C18 column.[12]

Mobile Phase: An aqueous buffer containing an ion-pairing reagent (e.g.,

tetrabutylammonium hydrogen sulfate) mixed with an organic solvent like acetonitrile or

methanol.

Detector: UV detector set to an appropriate wavelength to detect the phenyl group.

Analysis: Inject the sample solution into the HPLC system.

Data Interpretation: The purity is determined by the area percentage of the main peak

relative to the total area of all peaks in the chromatogram. Impurities will appear as separate

peaks.

Logical Workflow Visualization
The following diagram illustrates a general workflow for the synthesis and subsequent purity

verification of an organophosphorus salt like sodium phenylphosphinate, a critical process in

both chemical manufacturing and drug development contexts where it might be used as a

starting material.
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Caption: General workflow from synthesis to quality control analysis of sodium
phenylphosphinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1337070#what-are-the-physical-and-chemical-
properties-of-sodium-phenylphosphinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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